Cas no 1255309-02-4 (2-(2-Nitrophenyl)dibenzo[b,d]thiophene)

• Product Name: 2-(2-Nitrophenyl)dibenzo[b,d]thiophene
• CAS No: 1255309-02-4
• MF: C₁₈H₁₁NO₂S
• MW: 305.350443124771
• CID: 5036416
• Update Time: 2023-08-25

2-(2-Nitrophenyl)dibenzo[b,d]thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitrophenyl)dibenzo[b,d]thiophene
• 2-(2-nitrophenyl)dibenzothiophene
• 2-(2-Nitrophenyl)dibenzo[b,d]thiophene

• Inchi： 1S/C18H11NO2S/c20-19(21)16-7-3-1-5-13(16)12-9-10-18-15(11-12)14-6-2-4-8-17(14)22-18/h1-11H
• InChI Key： OQLDLSLADLFFRW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=C(C=CC1=2)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 424
• XLogP3: 5.7
• Topological Polar Surface Area: 74.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes